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Compound of Interest

Compound Name: Pelagiomicin B

Cat. No.: B1259814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pelagiomicin B, a phenazine

antibiotic with potential applications in oncology and infectious disease research. This

document synthesizes available data on its chemical properties, biological activity, and

potential mechanisms of action, offering a valuable resource for professionals in drug

development and scientific investigation.

Core Data Summary
The fundamental physicochemical properties of Pelagiomicin B are summarized in the table

below, providing a quick reference for researchers.

Property Value Reference

CAS Number 173485-81-9 [1]

Molecular Weight 383.40 g/mol [1]

Molecular Formula C₂₀H₂₁N₃O₅ [1]

Appearance Red-orange Needles [1]

Solubility
Soluble in Chloroform,

Methanol, Butanol
[1]
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Biological Activity and Significance
Pelagiomicin B is a member of the pelagiomicin class of antibiotics, which were first isolated

from the marine bacterium Pelagiobacter variabilis.[2] These compounds have demonstrated

notable biological activity, including action against both Gram-positive and Gram-negative

bacteria.[2] Furthermore, and of significant interest to the drug development community,

pelagiomicins have exhibited antitumor activity, positioning them as potential candidates for

further investigation in oncology.[2]

Experimental Protocols
While specific, detailed experimental protocols for the isolation and synthesis of Pelagiomicin
B are not readily available in the public domain, a general methodology can be inferred from

standard practices for the isolation of phenazine antibiotics from marine bacteria. The following

is a representative workflow.

Fermentation Extraction Purification Analysis

Culture of Pelagiobacter variabilis Separation of Biomass and Supernatant Extraction of Supernatant with Organic Solvent
(e.g., Ethyl Acetate) Concentration of Organic Extract Silica Gel Column Chromatography Preparative HPLC Structural Elucidation

(NMR, Mass Spectrometry)
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A generalized workflow for the isolation and purification of Pelagiomicin B.

Potential Mechanism of Antitumor Activity
The precise signaling pathways affected by Pelagiomicin B have not been elucidated.

However, the antitumor mechanisms of other phenazine antibiotics often involve the induction

of oxidative stress and apoptosis. A plausible signaling cascade, based on related compounds,

is the activation of a mitochondria-mediated apoptotic pathway.

Phenazine compounds are known to generate reactive oxygen species (ROS), which can lead

to cellular damage and trigger apoptosis.[3] This process often involves the disruption of the
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mitochondrial membrane potential, leading to the release of cytochrome c. Cytochrome c then

activates a cascade of caspases, ultimately resulting in programmed cell death.

Pelagiomicin B

Reactive Oxygen Species (ROS) Generation
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Click to download full resolution via product page

A putative mitochondria-mediated apoptotic pathway for phenazine antibiotics.

Conclusion
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Pelagiomicin B represents a promising natural product with dual antibacterial and antitumor

activities. While further research is required to fully elucidate its therapeutic potential and

mechanisms of action, this guide provides a foundational resource for scientists and

researchers. The information presented here is intended to facilitate further investigation into

this and related compounds, with the ultimate goal of advancing the development of new

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1259814?utm_src=pdf-body
https://www.benchchem.com/product/b1259814?utm_src=pdf-custom-synthesis
https://www.jstage.jst.go.jp/article/antibiotics1968/50/1/50_1_8/_article
https://pubmed.ncbi.nlm.nih.gov/9066759/
https://pubmed.ncbi.nlm.nih.gov/9066759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5061690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5061690/
https://www.benchchem.com/product/b1259814#pelagiomicin-b-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1259814#pelagiomicin-b-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1259814#pelagiomicin-b-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1259814#pelagiomicin-b-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1259814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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